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Compound of Interest

Compound Name: C17H13N5OS3

Cat. No.: B15174265 Get Quote

Disclaimer: The chemical formula C17H13N5OS3 does not correspond to a readily identifiable,

common chemical entity in publicly available databases. Therefore, this guidance is based on

general best practices for handling novel or unknown chemical compounds, which should

always be treated as potentially hazardous.

Risk Assessment and Hazard Identification
Given the unknown nature of C17H13N5OS3, a thorough risk assessment is the first critical

step before any handling. In the absence of specific toxicological data, it is prudent to assume

the compound is hazardous.[1] The elemental composition, which includes nitrogen and sulfur,

suggests the potential for various reactivities and biological activities.

Assumed Potential Hazards:

Acute Toxicity (Oral, Dermal, Inhalation): The compound may be harmful if swallowed, in

contact with skin, or inhaled.

Skin and Eye Irritation: Assume the compound can cause skin and eye irritation upon

contact.

Sensitization: It may cause an allergic skin reaction or respiratory sensitization.

Unknown Long-Term Effects: Due to its novelty, chronic health effects are unknown.
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Personal Protective Equipment (PPE)
The following table summarizes the recommended PPE for various laboratory operations

involving C17H13N5OS3. This is the minimum requirement, and a more stringent approach

may be necessary based on the experimental context.

Operation Eye Protection Hand Protection Body Protection
Respiratory

Protection

Weighing and

sample

preparation

(solid)

Safety glasses

with side

shields[2]

Disposable nitrile

gloves (double-

gloving

recommended)

[2]

Flame-resistant

lab coat[3]

N95 respirator or

use of a

ventilated

balance

enclosure

Solution

preparation and

transfer

Chemical splash

goggles[2][3]

Chemical-

resistant gloves

(e.g., nitrile,

neoprene)

Flame-resistant

lab coat[3]

Work within a

certified chemical

fume hood

Running

reactions

Chemical splash

goggles and a

face shield[2][3]

Chemical-

resistant gloves

appropriate for

all substances in

the reaction

Flame-resistant

lab coat[3]

Work within a

certified chemical

fume hood

Post-reaction

workup and

purification

Chemical splash

goggles[2][3]

Chemical-

resistant gloves

Flame-resistant

lab coat[3]

Work within a

certified chemical

fume hood

Handling of

waste

Chemical splash

goggles[2][3]

Heavy-duty

chemical-

resistant gloves

Flame-resistant

lab coat[3]

Not generally

required if

handling sealed

containers

Experimental Protocols: Handling and Operational
Plan
1. Engineering Controls:
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All work with C17H13N5OS3, especially when manipulating the solid or preparing solutions,

must be conducted in a certified chemical fume hood to minimize inhalation exposure.[1]

Ensure that a safety shower and eyewash station are readily accessible.

2. Procedural Guidance:

Small-Scale Operations: Initially, work with the smallest feasible quantities of the substance

to minimize risk.

Labeling: All containers holding C17H13N5OS3 must be clearly labeled with the chemical

formula, the phrase "Potentially Hazardous - Handle with Caution," the date of synthesis or

receipt, and the researcher's name.[4][5]

Spill Management: Have a spill kit readily available. In case of a spill, evacuate the

immediate area, and if safe to do so, contain the spill using appropriate absorbent materials.

Report all spills to the laboratory supervisor and environmental health and safety (EHS)

department.

Personal Hygiene: Avoid eating, drinking, or smoking in the laboratory. Wash hands

thoroughly with soap and water after handling the compound.[6]

Disposal Plan
As an unknown chemical, C17H13N5OS3 must be disposed of as hazardous waste.[7][8]

1. Waste Collection:

Collect all waste containing C17H13N5OS3 (solid, solutions, contaminated labware) in

designated, sealed, and clearly labeled hazardous waste containers.

The waste label should include the chemical formula and a list of all other components in the

waste stream.

2. Waste Disposal:

Follow your institution's and local regulations for hazardous waste disposal.
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Contact your institution's EHS department to arrange for the pickup and disposal of the

waste. Do not attempt to dispose of this chemical down the drain or in regular trash.

Workflow for Handling a Novel Chemical Compound

Initial Assessment of C17H13N5OS3

Assume Compound is Hazardous

Select Appropriate PPE (Table 1)

Conduct Experiment in Fume Hood

Collect All Waste in Labeled Containers Decontaminate Work Area

Arrange for Hazardous Waste Disposal via EHS

Click to download full resolution via product page

Caption: Workflow for the safe handling and disposal of C17H13N5OS3.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
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and industry.
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